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Compound of Interest

Compound Name: L-Valine-13C5,15N,d8

Cat. No.: B12052582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for L-
Valine-13C5,15N,d8, a stable isotope-labeled amino acid crucial for a range of applications in
metabolic research, proteomics, and drug development. While health and safety data for
isotopically labeled compounds are often not as extensively available as for their unlabeled
counterparts, the safety profile is generally considered to be very similar to that of standard L-
Valine.[1][2] Stable isotopes are non-radioactive and do not pose the health hazards associated
with radioactive isotopes.[3][4]

Chemical and Physical Properties

L-Valine-13C5,15N,d8 is a form of L-Valine where all five carbon atoms have been replaced
with Carbon-13 (*3C), the nitrogen atom with Nitrogen-15 (*°N), and eight hydrogen atoms with
Deuterium (?H or d). These substitutions make the molecule heavier, allowing it to be
distinguished from its natural counterpart by mass spectrometry.
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Property Data Reference

Chemical Formula 13CsH3Ds!>NO:2 [5]
Approximately 125.2 g/mol -

Molecular Weight 131.18 g/mol (varies with [5]61[7]
specific labeling)

Appearance White solid/powder [6][8]

Melting Point 295-300 °C (sublimes) [6][9][10]
Room temperature, away from

Storage Temperature [6][11]

light and moisture

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS) for closely related isotopically labeled and

unlabeled L-Valine, the primary hazards are associated with physical handling of the powdered

form.

Hazard Classification

GHS Information

Potential Effects

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)[7]

May be harmful if ingested.[7]
[11]

May cause respiratory tract

Inhalation Not Classified irritation upon inhalation of
dust.[11]

Skin Contact Not Classified May cause skin irritation.[11]

Eye Contact Not Classified May cause eye irritation.[11]

Aquatic Toxicity

Acute and Chronic Category 1
(Very toxic to aquatic life with

long lasting effects)[7]

Avoid release to the

environment.[7]

It is important to note that some sources classify unlabeled L-Valine as non-hazardous.[12][13]

However, it is prudent to handle all chemicals with caution in a laboratory setting.
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Handling and Storage Protocols

Proper handling and storage are essential to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A standard set of PPE should be worn when handling L-Valine-13C5,15N,d8 in powdered
form.

PPE Specification
Eye Protection Safety glasses with side-shields or goggles.[11]
Hand Protection Protective gloves.[7]

) ) Dust mask (e.g., N95 type) or a suitable
Respiratory Protection ) ) ]
respirator if dust is generated.[6][14]

Body Protection Laboratory coat or other protective clothing.[11]

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of L-Valine-
13C5,15N,d8.
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Safe Handling Workflow for L-Valine-13C5,15N,d8

Preparation

Consult Safety Data Sheet (SDS)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Handling

Weigh Compound in a Ventilated Area
(e.g., Fume Hood or Balance with Draft Shield)

Dissolve in Appropriate Solvent spill occurs

Cleanup and Storage .

Store in a Tightly Sealed Container Clean Spills Promptly
at Room Temperature (Sweep solid, collect for disposal)

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of L-Valine-13C5,15N,d8.

Storage Conditions
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Store the compound in a tightly sealed container at room temperature, protected from light and

moisture.[11]

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and emergency measures.

Situation First-Aid Measures
) Rinse mouth with water. Do not induce vomiting.
Ingestion ) ]
Seek medical attention.[11][15]
Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.[11][15]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing.[15]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids. Remove contact lenses if present and
easy to do. Seek medical attention if irritation

persists.[15]

Spill

For small spills, sweep up the solid material,
taking care to avoid generating dust, and place
it in a suitable container for disposal.[11] Ensure

the area is well-ventilated.

Experimental Protocols Involving Stable Isotope-

Labeled Amino Acids

L-Valine-13C5,15N,d8 is primarily used as a tracer in metabolic studies and as an internal

standard for quantification in mass spectrometry-based proteomics and metabolomics.

General Protocol for Use as an Internal Standard
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The following diagram illustrates a general workflow for using a stable isotope-labeled amino
acid as an internal standard in a mass spectrometry experiment.

Workflow for Use as an Internal Standard

Prepare Biological Sample
(e.q., cell lysate, plasma)

:

Spike a Known Amount of
L-Valine-13C5,15N,d8 into the Sample

'

Extract Analytes
(e.g., protein precipitation, liquid-liquid extraction)

Analyze by LC-MS/MS

Quantify Endogenous L-Valine
by Comparing Signal Intensity to the
Labeled Standard

Click to download full resolution via product page

Caption: A generalized workflow for quantitative analysis using a stable isotope-labeled internal
standard.

Stable isotope labeling is a powerful technique that provides high accuracy and sensitivity for
the quantification of molecules in complex biological samples.[16] The labeled compound is
chemically identical to the analyte of interest and therefore behaves similarly during sample
preparation and analysis, minimizing experimental variability.

Disposal Considerations
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Dispose of L-Valine-13C5,15N,d8 and any contaminated materials in accordance with local,
state, and federal regulations.[11] Avoid releasing the chemical into drains or the environment.
[71[14]

Toxicological and Ecological Information

Detailed toxicological studies on L-Valine-13C5,15N,d8 are not readily available. However,
data for unlabeled L-Valine suggests low acute toxicity.

Toxicological Data (for unlabeled L-

] Value
Valine)
Oral LD50 (Rat) >2,000 mg/kg
Inhalation LC50 (Rat) >5,260 mg/m3 (4h)

One available SDS for L-Valine-13C5,15N indicates that it is very toxic to aquatic life with long-
lasting effects.[7] Therefore, measures should be taken to prevent its release into the
environment.

In conclusion, while L-Valine-13C5,15N,d8 is a valuable tool for research, it should be handled
with the appropriate care and precautions as outlined in this guide and the corresponding
Safety Data Sheet. Adherence to standard laboratory safety practices is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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